Cas no 934739-35-2 (karaviloside XI)

• Product Name: karaviloside XI
• CAS No: 934739-35-2
• Molecular Formula: C₃₆H₆₀O₁₀
• Molecular Weight: 652.856
• CID: 2062317
• PubChem ID: 162882165

karaviloside XI Properties

Names and Identifiers

• karaviloside XI
• 934739-35-2
• AKOS040763292

• InChIKey： PEINIOPDXITOFS-UHFFFAOYSA-N
• Inchi： InChI=1S/C36H60O10/c1-19(16-21(38)29(42)32(4,5)43)20-10-12-34(7)23-11-13-36-24(35(23,18-44-36)15-14-33(20,34)6)8-9-25(31(36,2)3)46-30-28(41)27(40)26(39)22(17-37)45-30/h11,13,19-30,37-43H,8-10,12,14-18H2,1-7H3
• SMILES： CC(CC(O)C(O)C(C)(C)O)C1CCC2(C)C3C=CC45OCC3(CCC12C)C4CCC(OC1OC(CO)C(O)C(O)C1O)C5(C)C |c:17|

Computed Properties

• Exact Mass: 652.41864811g/mol
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 10
• Rotatable Bond Count: 8
• Monoisotopic Mass: 652.41864811g/mol
• Heavy Atom Count: 46
• Complexity: 1180
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 16
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3
• Topological Polar Surface Area: 169Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cucurbitacin glycosides